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Compound of Interest

Compound Name: 6-Hydroxynicotinic acid

Cat. No.: B132223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
Hydroxynicotinic acid, a key intermediate in various biological and synthetic pathways. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-

Visible (UV-Vis) spectroscopic characteristics, offering valuable data for identification,

characterization, and quality control in research and drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of 6-
Hydroxynicotinic acid. The data presented here includes ¹H and ¹³C NMR spectra, providing

insights into the proton and carbon environments within the molecule.

¹H NMR Spectroscopic Data
The ¹H NMR spectrum of 6-Hydroxynicotinic acid exhibits distinct signals corresponding to

the protons on the pyridine ring. The chemical shifts are influenced by the electronic effects of

the hydroxyl and carboxylic acid groups.

Table 1: ¹H NMR Chemical Shifts for 6-Hydroxynicotinic Acid
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Proton Chemical Shift (δ) in ppm Multiplicity

H-2 ~8.07 - 8.08 Doublet of Doublets (dd)

H-4 ~8.07 - 8.08 Doublet of Doublets (dd)

H-5 ~6.60 - 6.61 Doublet of Doublets (dd)

Note: Chemical shifts can vary slightly depending on the solvent and concentration.[1]

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum provides information about the carbon skeleton of 6-Hydroxynicotinic
acid.

Table 2: ¹³C NMR Chemical Shifts for 6-Hydroxynicotinic Acid

Carbon Chemical Shift (δ) in ppm

C-2 ~146.07

C-3 ~140.76

C-4 ~120.50

C-5 ~120.99

C-6 ~167.94

C=O (Carboxyl) ~174.54

Note: These assignments are based on available database information and may require further

experimental verification for unambiguous assignment.[1]

Infrared (IR) Spectroscopy
Infrared spectroscopy is utilized to identify the functional groups present in 6-Hydroxynicotinic
acid. The spectrum is characterized by absorptions corresponding to O-H, C=O, C=C, and C-N

bonds.
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Table 3: Characteristic IR Absorption Bands for 6-Hydroxynicotinic Acid

Wavenumber (cm⁻¹) Vibration Type Functional Group

3300-2500 (broad) O-H stretch Carboxylic acid

~1700 (strong) C=O stretch Carboxylic acid

~1650 (strong) C=O stretch Pyridone form

~1600-1450 C=C and C=N stretching Aromatic ring

~1200 C-O stretch Carboxylic acid

Note: The presence of a broad O-H stretch and a strong carbonyl absorption are characteristic

of the carboxylic acid functionality. The pyridone tautomer also contributes to the carbonyl

region.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule.

The absorption maxima are indicative of the conjugated π-system of the pyridine ring.

Table 4: UV-Vis Absorption Data for 6-Hydroxynicotinic Acid

λmax (nm) Solvent

~251 Not specified

~231 (reference) Not specified

Note: The provided wavelengths are from a high-throughput screening method and may not

represent the absolute absorption maxima in a standard UV-Vis spectrum.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented. Specific parameters may need to be optimized based on the instrumentation and

sample purity.
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NMR Spectroscopy
Sample Preparation:

Weigh approximately 5-10 mg of 6-Hydroxynicotinic acid.

Dissolve the sample in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in an NMR tube.

The choice of solvent can affect the chemical shifts.[1]

Ensure complete dissolution; gentle warming or sonication can be applied if necessary.

¹H NMR Acquisition:

Instrument: 300-600 MHz NMR Spectrometer.[2][3]

Parameters: A standard one-pulse sequence is typically used. Key parameters to set include

the spectral width, number of scans, and relaxation delay.

¹³C NMR Acquisition:

Instrument: 75-150 MHz NMR Spectrometer.

Parameters: A proton-decoupled pulse sequence is commonly used to simplify the spectrum.

A sufficient number of scans and a suitable relaxation delay are crucial due to the low natural

abundance of ¹³C.

FT-IR Spectroscopy
Sample Preparation (ATR Method):

Ensure the ATR crystal is clean.

Place a small amount of the solid 6-Hydroxynicotinic acid sample directly onto the crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition:

Instrument: FT-IR Spectrometer with an ATR accessory.[1]
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Parameters: Collect a background spectrum of the clean ATR crystal. Then, collect the

sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

UV-Vis Spectroscopy
Sample Preparation:

Prepare a stock solution of 6-Hydroxynicotinic acid of a known concentration in a suitable

UV-transparent solvent (e.g., water, ethanol, methanol).

Perform serial dilutions to obtain a series of solutions with concentrations that fall within the

linear range of the spectrophotometer.

Data Acquisition:

Instrument: UV-Vis Spectrophotometer.

Parameters: Use a quartz cuvette. Record a baseline spectrum using the solvent as a blank.

Measure the absorbance of each sample solution from approximately 200 to 400 nm to

identify the wavelength of maximum absorbance (λmax).

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the comprehensive spectroscopic

analysis of a chemical compound like 6-Hydroxynicotinic acid.
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Workflow for Spectroscopic Analysis of 6-Hydroxynicotinic Acid
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Caption: A flowchart illustrating the key stages in the spectroscopic characterization of 6-
Hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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